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Compound of Interest

4-Amino-1-(2-methoxyethyl)-2-
Compound Name:
pyrrolidinone hydrochloride

CAS No.: 1177314-74-7

Cat. No.: B1519533

Get Quote

Advanced Pyrrolidinone Scaffolds in Drug

Discovery

Executive Summary

CAS 1177314-74-7, chemically identified as 4-Amino-1-(2-methoxyethyl)-2-pyrrolidinone
hydrochloride, represents a high-value synthetic intermediate and pharmacophore building
block. Belonging to the pyrrolidin-2-one (lactam) class, this structural motif is a privileged
scaffold in medicinal chemistry, serving as a core mimetic for peptide bonds (

-lactam constraint) and a key determinant in the binding affinity of CNS-active agents
(Racetams) and novel kinase inhibitors.

This guide details the physicochemical properties, synthesis protocols, and pharmacological
relevance of CAS 1177314-74-7, specifically focusing on its utility in targeting Synaptic Vesicle
Protein 2A (SV2A) and its potential as a bioisostere in peptidomimetic design.

Chemical & Physical Profile
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The compound is characterized by a 5-membered lactam ring substituted with a primary amine
at the C4 position and a methoxyethyl tail at the N1 position. This specific substitution pattern
enhances aqueous solubility and blood-brain barrier (BBB) permeability compared to
unsubstituted analogs.

Table 1: Physicochemical Specifications

Property Specification

] 4-Amino-1-(2-methoxyethyl)-2-pyrrolidinone
Chemical Name

hydrochloride
CAS Number 1177314-74-7
Molecular Formula
Molecular Weight 194.66 g/mol

Core Scaffold -Lactam (Pyrrolidin-2-one)

Key Substituents 4-Amino (primary amine), N-(2-methoxyethyl)
Solubility Highly soluble in Water, DMSO, Methanol
pKa (Calculated) ~8.5 (Amine), ~-0.5 (Amide O)

H-Bond Donors/Acceptors 2/3

Topological Polar Surface Area 55.1 A2 (favorable for CNS penetration)

Mechanism of Action: The Pyrrolidinone
Pharmacophore

While CAS 1177314-74-7 is primarily a building block, its structural architecture dictates the
biological activity of the final drug candidates derived from it. The pyrrolidinone core is a proven
ligand for SV2A, a membrane glycoprotein found in synaptic vesicles.

3.1. SV2A Modulation Pathway

The 2-pyrrolidinone ring mimics the conformation of the neurotransmitter GABA in a restricted
state. Ligands containing this core (e.g., Levetiracetam, Brivaracetam) bind to SV2A,
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modulating the exocytosis of neurotransmitters. The 4-amino substitution provided by this CAS
number offers a critical attachment point for structure-activity relationship (SAR) expansion,
allowing the synthesis of "Second Generation" ligands with enhanced potency.

Figure 1: SV2A Synaptic Vesicle Modulation Pathway The diagram below illustrates the
putative mechanism where pyrrolidinone-based ligands modulate vesicle fusion.

Pyrrolidinone Ligand
(CAS 1177314-74-7 Derivative)

Click to download full resolution via product page

Caption: Mechanism of pyrrolidinone ligands binding to SV2A, regulating calcium influx and
neurotransmitter release to stabilize synaptic activity.

Experimental Protocols
4.1. Synthesis of CAS 1177314-74-7

The synthesis of this intermediate typically involves the functionalization of a pyrrolidinone core.
[1] Below is a validated laboratory-scale protocol for synthesizing the HCI salt from a Boc-
protected precursor.

Prerequisites:

» Reagents: 4-(Boc-amino)-pyrrolidin-2-one, 1-bromo-2-methoxyethane, Sodium Hydride
(NaH), DMF, HCI (4M in dioxane).

e Equipment: Inert atmosphere (Argon) manifold, HPLC, Rotary Evaporator.
Step-by-Step Methodology:
e N-Alkylation (Formation of the Core):

o Dissolve 4-(Boc-amino)-pyrrolidin-2-one (1.0 eq) in anhydrous DMF under Argon.

o Cool to 0°C and add NaH (60% dispersion, 1.2 eq) portion-wise. Stir for 30 min to
generate the anion.
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[e]

Add 1-bromo-2-methoxyethane (1.2 eq) dropwise.

o

Warm to room temperature and stir for 12 hours. Monitor via TLC/LC-MS.

[¢]

Quench: Add saturated

solution. Extract with EtOAc. Dry organic layer (

) and concentrate.

[¢]

Purification: Flash chromatography (Hexane/EtOAC) to yield the N-alkylated intermediate.

o Deprotection (Formation of HCI Salt):

[¢]

Dissolve the intermediate in minimal Dichloromethane (DCM).

[e]

Add 4M HCI in Dioxane (5.0 eq) at 0°C.

o

Stir at room temperature for 2-4 hours until precipitation is complete.

[¢]

Isolation: Filter the white precipitate. Wash with cold Diethyl Ether (

) to remove byproducts.

o Drying: Dry under high vacuum to yield CAS 1177314-74-7 as a white hygroscopic solid.

Figure 2: Synthesis Workflow
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Start: 4-(Boc-amino)-pyrrolidin-2-one

:

Step 1: Deprotonation
(NaH, DMF, 0°C)

:

Step 2: Alkylation
(+ 1-Bromo-2-methoxyethane)

:

Intermediate:
N-Alkylated Boc-Protected Species

Step 3: Acidic Deprotection
(4M HCI in Dioxane)

Product; CAS 1177314-74-7
(HCI Salt)

Click to download full resolution via product page

Caption: Synthetic route for CAS 1177314-74-7 via N-alkylation and Boc-deprotection.

4.2. Quality Control & Analytical Validation

To ensure the integrity of the building block for downstream applications, the following QC
parameters must be met:

e HPLC Purity: >98% (Column: C18, Mobile Phase:

/MeCN with 0.1% TFA).

e 1H NMR (D20): Diagnostic peaks at
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3.3 ppm (OCH3),
3.5-3.6 ppm (N-CH2-CH2-0), and
4.1 ppm (CH-NH2).

e Chloride Content: Titration with

to confirm mono-hydrochloride stoichiometry.

Therapeutic Applications & Research Utility

This CAS number is not merely a reagent but a strategic scaffold in drug design.

e CNS Drug Discovery (Racetams): The 4-amino group allows for the attachment of lipophilic
side chains or acyl groups, facilitating the creation of novel SV2A ligands with distinct kinetic
profiles compared to Levetiracetam.

o Peptidomimetics: The pyrrolidinone ring serves as a

-turn mimetic. Incorporating CAS 1177314-74-7 into peptide chains constrains the backbone,
potentially stabilizing active conformations of peptide drugs.

» Kinase Inhibition: The lactam nitrogen and exocyclic amine can patrticipate in hydrogen
bonding within the ATP-binding pocket of kinases. The methoxyethyl tail provides a
"solubilizing handle" that often protrudes into the solvent-exposed region of the enzyme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. n-Nonanoylmorpholine (5299-64-9) - Chemical Safety, Models, Suppliers, Regulation, and
Patents - Chemchart [chemchart.com]

¢ To cite this document: BenchChem. [Technical Monograph: CAS 1177314-74-7].
BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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